5-methyl-3-(propan-2-yl)benzene-1,2-diol
Overview
Description
5-methyl-3-(propan-2-yl)benzene-1,2-diol (MPBD) is an important synthetic intermediate for the production of pharmaceuticals, fine chemicals and other industrial products. It is a versatile molecule that can be used in a variety of reactions, including the synthesis of pharmaceuticals, fine chemicals and other industrial products. It is also widely used in the synthesis of active pharmaceutical ingredients (APIs) and in the production of agrochemicals, such as herbicides and insecticides. MPBD is also used in the manufacture of perfumes, dyes and plastics.
Mechanism of Action
The mechanism of action of 5-methyl-3-(propan-2-yl)benzene-1,2-diol is not fully understood, but it is believed to involve the formation of a covalent bond between the two alcohols, resulting in the formation of a new carbon-carbon bond. This bond is then further stabilized by the formation of hydrogen bonds between the two alcohols. The hydrogen bonds are believed to be responsible for the stability of the product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-methyl-3-(propan-2-yl)benzene-1,2-diol are not fully understood. However, it has been suggested that 5-methyl-3-(propan-2-yl)benzene-1,2-diol may act as a pro-drug, which means that it can be converted to an active drug by the body. It has also been suggested that 5-methyl-3-(propan-2-yl)benzene-1,2-diol may act as an antioxidant, which could be beneficial in the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
The advantages of 5-methyl-3-(propan-2-yl)benzene-1,2-diol in laboratory experiments include its low cost, its availability, and its versatility. 5-methyl-3-(propan-2-yl)benzene-1,2-diol is relatively inexpensive and can be readily obtained from chemical suppliers. It is also a versatile molecule that can be used in a variety of reactions. The main limitation of 5-methyl-3-(propan-2-yl)benzene-1,2-diol in laboratory experiments is its low solubility in water, which can make it difficult to work with in some reactions.
Future Directions
In the future, 5-methyl-3-(propan-2-yl)benzene-1,2-diol may be used in the development of new drugs and agrochemicals. It could also be used as a chiral auxiliary in asymmetric synthesis and as a catalyst in organic reactions. Additionally, further research may be conducted to determine the biochemical and physiological effects of 5-methyl-3-(propan-2-yl)benzene-1,2-diol. Finally, further research into the mechanism of action of 5-methyl-3-(propan-2-yl)benzene-1,2-diol may be conducted to better understand its potential applications.
Synthesis Methods
5-methyl-3-(propan-2-yl)benzene-1,2-diol is synthesized by the reaction of propan-2-ol and benzene-1,2-diol in the presence of a catalyst, such as sulfuric acid or p-toluenesulfonic acid. The reaction is carried out at a temperature of 100-120°C and a pressure of 0.1-0.2 MPa. The reaction is exothermic and the yield of 5-methyl-3-(propan-2-yl)benzene-1,2-diol is typically in the range of 70-90%.
Scientific Research Applications
5-methyl-3-(propan-2-yl)benzene-1,2-diol has been extensively studied for its potential applications in the pharmaceutical and agrochemical industries. It has been found to be a useful intermediate for the synthesis of a variety of APIs, such as analgesics, anti-inflammatory agents, antifungal agents and antibiotics. It has also been used in the synthesis of agrochemicals, such as herbicides and insecticides. In addition, 5-methyl-3-(propan-2-yl)benzene-1,2-diol has been studied for its ability to act as a chiral auxiliary in asymmetric synthesis and as a catalyst in organic reactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methyl-3-(propan-2-yl)benzene-1,2-diol involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include protection of the hydroxyl groups, alkylation of the aromatic ring, and deprotection of the hydroxyl groups.", "Starting Materials": [ "4-methylcatechol", "2-propanol", "sulfuric acid", "sodium hydroxide", "potassium carbonate", "methyl iodide" ], "Reaction": [ "Protection of the hydroxyl groups of 4-methylcatechol using sulfuric acid and 2-propanol to form the diacetate intermediate", "Alkylation of the aromatic ring of the diacetate intermediate using methyl iodide and potassium carbonate to form the protected intermediate", "Deprotection of the hydroxyl groups of the protected intermediate using sodium hydroxide to form 5-methyl-3-(propan-2-yl)benzene-1,2-diol" ] } | |
CAS RN |
1443106-53-3 |
Product Name |
5-methyl-3-(propan-2-yl)benzene-1,2-diol |
Molecular Formula |
C10H14O2 |
Molecular Weight |
166.2 |
Purity |
91 |
Origin of Product |
United States |
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